Cas no 2138160-59-3 (Pentane, 1-chloro-2-methyl-5-(trifluoromethoxy)-)

• Product Name: Pentane, 1-chloro-2-methyl-5-(trifluoromethoxy)-
• CAS No: 2138160-59-3
• MF: C₇H₁₂ClF₃O
• MW: 204.617792129517
• CID: 5288639
• Update Time: 2025-10-31

Pentane, 1-chloro-2-methyl-5-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-chloro-2-methyl-5-(trifluoromethoxy)-

• Inchi： 1S/C7H12ClF3O/c1-6(5-8)3-2-4-12-7(9,10)11/h6H,2-5H2,1H3
• InChI Key： IANIEVHTXGBOEC-UHFFFAOYSA-N
• SMILES： C(Cl)C(C)CCCOC(F)(F)F

Additional information on Pentane, 1-chloro-2-methyl-5-(trifluoromethoxy)-

Pentane, 1-chloro-2-methyl-5-(trifluoromethoxy) (CAS No: 2138160-59-3)

Pentane, 1-chloro-2-methyl-5-(trifluoromethoxy) is a highly specialized organic compound with the CAS registry number 2138160-59-3. This compound belongs to the class of alkyl chlorides and is characterized by its unique structure, which includes a pentane backbone substituted with a chlorine atom at position 1, a methyl group at position 2, and a trifluoromethoxy group at position 5. The trifluoromethoxy group (-OCF₃) introduces significant electronic and steric effects, making this compound a valuable substrate in various chemical reactions and applications.

The synthesis of Pentane, 1-chloro-2-methyl-5-(trifluoromethoxy) typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound through methodologies such as nucleophilic substitution and Friedel-Crafts alkylation. Researchers have explored the use of transition metal catalysts to enhance reaction selectivity and yield, particularly in the formation of the trifluoromethoxy group. These developments have significantly improved the scalability of this compound for industrial applications.

One of the most notable applications of Pentane, 1-chloro-2-methyl-5-(trifluoromethoxy) is in the field of materials science. The trifluoromethoxy group imparts exceptional thermal stability and chemical resistance to the compound, making it an ideal candidate for high-performance polymers and coatings. Recent studies have demonstrated its potential as a building block for advanced materials used in aerospace and automotive industries.

In addition to its material science applications, Pentane, 1-chloro-2-methyl-5-(trifluoromethoxy) has shown promise in medicinal chemistry. Its unique structure allows for interactions with biological systems, particularly in drug delivery systems. Researchers have investigated its ability to act as a carrier molecule for hydrophobic drugs, enhancing their solubility and bioavailability. This property has led to exploratory studies in targeted drug delivery systems.

The electronic properties of Pentane, 1-chloro-2-methyl-5-(trifluoromethoxy) also make it a valuable compound in electrochemistry. The trifluoromethoxy group contributes to high electron-withdrawing effects, which are advantageous in the development of novel electrolytes for lithium-ion batteries. Recent research has focused on optimizing its performance in energy storage systems, highlighting its potential role in next-generation battery technologies.

From an environmental perspective, the stability and persistence of Pentane, 1-chloro-2-methyl-5-(trifluoromethoxy) in various environments have been extensively studied. Its resistance to degradation under standard environmental conditions underscores the importance of responsible handling and disposal practices. Regulatory frameworks are continuously being updated to ensure safe usage and minimize ecological impact.

In conclusion, Pentane, 1-chloro-2-methyl-5-(trifluoromethoxy) (CAS No: 2138160-59-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing technological and scientific frontiers.